Cas no 912762-51-7 (3,5-dichloro-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 3,5-dichloro-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 912762-51-7
• MF: C₁₆H₁₂Cl₂N₂O₃S
• MW: 383.249080657959
• CID: 6401764
• PubChem ID: 7192712
• Update Time: 2025-06-09

3,5-dichloro-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide
• 912762-51-7
• 3,5-dichloro-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)benzamide
• F1813-0219
• AKOS024610617

• Inchi： 1S/C16H12Cl2N2O3S/c1-22-11-3-4-12(23-2)14-13(11)19-16(24-14)20-15(21)8-5-9(17)7-10(18)6-8/h3-7H,1-2H3,(H,19,20,21)
• InChI Key： CTVXAOVEFPMGTF-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC(OC)=C2S1)(=O)C1=CC(Cl)=CC(Cl)=C1

Computed Properties

• Exact Mass: 381.9945688g/mol
• Monoisotopic Mass: 381.9945688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 88.7Ų

Additional information on 3,5-dichloro-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide

3,5-Dichloro-N-(4,7-Dimethoxy-1,3-Benzothiazol-2-Yl)Benzamide

The compound 3,5-dichloro-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 912762-51-7) is a highly specialized organic molecule with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural features and promising properties, which have been extensively studied in recent years.

Chemical Structure and Properties

The molecular structure of 3,5-dichloro-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide consists of a benzamide core substituted with dichloro groups at the 3 and 5 positions. The benzothiazole ring is further substituted with methoxy groups at the 4 and 7 positions, creating a complex yet stable framework. This substitution pattern not only enhances the molecule's stability but also imparts unique electronic and optical properties.

Recent studies have highlighted the compound's potential as a versatile building block in organic synthesis. Its ability to undergo various functional group transformations makes it an ideal candidate for designing advanced materials with tailored properties.

Synthesis and Optimization

The synthesis of 3,5-dichloro-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have focused on optimizing reaction conditions to improve yield and purity while minimizing environmental impact.

A recent breakthrough in the synthesis of this compound involves the use of microwave-assisted reactions to accelerate the formation of the benzothiazole ring system. This approach not only reduces reaction time but also enhances the selectivity of the process.

Applications in Drug Development

One of the most promising applications of 3,5-dichloro-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide lies in its potential as a lead compound in drug discovery programs. The molecule's unique structure allows for interactions with various biological targets, making it a valuable tool in medicinal chemistry.

Preliminary studies have demonstrated that this compound exhibits moderate activity against several cancer cell lines. Further research is currently underway to explore its potential as an anti-cancer agent.

Materials Science Applications

Beyond its biological applications, 3,5-dichloro-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide has shown promise in materials science. Its ability to form stable coordination complexes makes it a candidate for use in advanced materials such as sensors and electronic devices.

Recent investigations into its electronic properties have revealed that this compound can act as a semiconductor material under certain conditions. This finding opens up new possibilities for its use in optoelectronic applications.

Structural Insights and Future Directions

The structural complexity of 3,5-dichloro-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)benzamide provides a wealth of opportunities for further research. Scientists are currently exploring how subtle modifications to its structure can enhance its properties for specific applications.

In conclusion, 912762-51-, CAS No: 912762 - 51 - 7, also known as CAS 912762 - 51 - 7, represents a cutting-edge molecule with vast potential across multiple disciplines. As research continues to uncover its capabilities, this compound is poised to play a significant role in advancing both scientific understanding and practical applications.